Cas no 2138512-60-2 (1-[4-Amino-5-(trifluoromethyl)azepan-1-yl]-2,2-dimethylpropan-1-one)

• Product Name: 1-[4-Amino-5-(trifluoromethyl)azepan-1-yl]-2,2-dimethylpropan-1-one
• CAS No: 2138512-60-2
• MF: C₁₂H₂₁F₃N₂O
• MW: 266.303153753281
• CID: 6452313
• PubChem ID: 165952016
• Update Time: 2025-10-30

1-[4-Amino-5-(trifluoromethyl)azepan-1-yl]-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-amino-5-(trifluoromethyl)azepan-1-yl]-2,2-dimethylpropan-1-one
• EN300-763086
• 2138512-60-2
• 1-[4-Amino-5-(trifluoromethyl)azepan-1-yl]-2,2-dimethylpropan-1-one

• Inchi： 1S/C12H21F3N2O/c1-11(2,3)10(18)17-6-4-8(12(13,14)15)9(16)5-7-17/h8-9H,4-7,16H2,1-3H3
• InChI Key： GBVKIIQEYICEBF-UHFFFAOYSA-N
• SMILES： FC(C1CCN(C(C(C)(C)C)=O)CCC1N)(F)F

Computed Properties

• Exact Mass: 266.16059778g/mol
• Monoisotopic Mass: 266.16059778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-[4-Amino-5-(trifluoromethyl)azepan-1-yl]-2,2-dimethylpropan-1-one

Introduction to 1-[4-Amino-5-(trifluoromethyl)azepan-1-yl]-2,2-dimethylpropan-1-one (CAS No. 2138512-60-2)

1-[4-Amino-5-(trifluoromethyl)azepan-1-yl]-2,2-dimethylpropan-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 2138512-60-2, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of both amino and trifluoromethyl substituents in its azepane core imparts unique electronic and steric properties, making it a valuable scaffold for drug design.

The< strong>azepane ring in this molecule is a key pharmacophore, known for its ability to interact with biological targets in a manner that enhances binding affinity and selectivity. The introduction of a< strong>trifluoromethyl group at the 5-position of the azepane ring further modulates the compound's properties, influencing its metabolic stability and lipophilicity. These characteristics are particularly important in the context of medicinal chemistry, where optimizing such parameters can lead to more effective and durable therapeutic outcomes.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with greater accuracy. Molecular modeling studies indicate that 1-[4-amino-5-(trifluoromethyl)azepan-1-yl]-2,2-dimethylpropan-1-one exhibits favorable interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. This has spurred interest in exploring its potential as an intermediate in the synthesis of novel anti-inflammatory agents.

In addition to its pharmacological significance, this compound has shown promise in preliminary studies as a tool for understanding the mechanisms of drug action. The< strong>amino group provides a handle for further functionalization, allowing chemists to explore derivatization strategies that could enhance specific biological activities. For instance, conjugation with biomolecules or incorporation into larger peptidomimetic structures could yield novel entities with tailored properties.

The< strong>dimethylpropan-1-one moiety contributes to the overall lipophilicity of the molecule, which is a critical factor in drug absorption and distribution. By balancing hydrophobicity with polar interactions, this compound exemplifies the principles of structure-based drug design. The trifluoromethyl group also plays a role in modulating metabolic pathways, potentially increasing the compound's bioavailability by resisting oxidative degradation.

Ongoing research is delving into the synthetic pathways that can be employed to produce 1-[4-amino-5-(trifluoromethyl)azepan-1-yl]-2,2-dimethylpropan-1-one efficiently and scalablely. Advances in catalytic methods have opened new avenues for constructing complex heterocyclic frameworks, including the azepane core. These developments are crucial for enabling high-throughput screening programs aimed at identifying lead compounds for further optimization.

The intersection of organic synthesis and medicinal chemistry continues to drive innovation in how we approach drug discovery. Compounds like 1-[4-amino-5-(trifluoromethyl)azepan-1-yl]-2,2-dimethylpropan-1-one serve as vital building blocks for generating libraries of diverse molecules that can be screened for biological activity. The integration of machine learning algorithms into this process allows for rapid identification of promising candidates based on structural features alone.

In conclusion, 1-[4-amino-5-(trifluoromethyl)azepan-1-yl]-2,2-dimethylpropan-1-one represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of pharmacophoric elements makes it a valuable asset in pharmaceutical research and development. As our understanding of biological systems grows more sophisticated, compounds like this will continue to play a pivotal role in shaping the future of medicine.